Cas no 49602-28-0 (4-Iodoisothiazole)

• Product Name: 4-Iodoisothiazole
• CAS No: 49602-28-0
• MF: C₃H₂INS
• MW: 211.024151325226
• MDL: MFCD11110310
• CID: 932517
• PubChem ID: 10889179
• Update Time: 2025-05-20

4-Iodoisothiazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1,2-thiazole
• 4-IODOISOTHIAZOLE
• 4-Iod-isothiazol
• 4-Iodo-isothiazole
• MFCD11110310
• DB-229163
• C3H2INS
• Isothiazole, 4-iodo-
• SB37351
• 49602-28-0
• SY237392
• EN300-316708
• AKOS016347697
• CS-0340279
• SCHEMBL14654112
• ORPLUOOTMBZERD-UHFFFAOYSA-N
• BS-38078
• STL433211
• DTXSID20447256
• ZBA60228
• 4-Iodoisothiazole

• MDL： MFCD11110310
• Inchi： 1S/C3H2INS/c4-3-1-5-6-2-3/h1-2H
• InChI Key： ORPLUOOTMBZERD-UHFFFAOYSA-N
• SMILES： IC1C=NSC=1

Computed Properties

• Exact Mass: 210.89500
• Monoisotopic Mass: 210.89527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 1.74770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 4-Iodoisothiazole

4-Iodoisothiazole: A Comprehensive Overview

The compound with CAS No. 49602-28-0, commonly referred to as 4-Iodoisothiazole, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the family of isothiazole derivatives, which have garnered considerable attention due to their unique structural properties and versatile applications. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of 4-Iodoisothiazole and its potential uses across various industries.

4-Iodoisothiazole is characterized by its heterocyclic structure, featuring a five-membered ring with two heteroatoms: one sulfur and one nitrogen atom. The presence of an iodine substituent at the fourth position imparts distinct electronic and steric properties to the molecule, making it highly reactive in certain chemical transformations. This reactivity has been exploited in numerous research studies, particularly in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 4-Iodoisothiazole as a building block for constructing functional materials. For instance, researchers have successfully incorporated this compound into polymer frameworks, resulting in materials with enhanced mechanical strength and thermal stability. These findings underscore the importance of 4-Iodoisothiazole in the design of next-generation polymers for applications ranging from aerospace engineering to biomedical devices.

In the pharmaceutical sector, 4-Iodoisothiazole has shown promise as a lead compound for drug discovery. Its ability to form stable complexes with metal ions has led to investigations into its potential as an antimicrobial agent. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4-Iodoisothiazole exhibit potent activity against a panel of bacterial strains, suggesting its utility in developing novel antibiotics.

The synthesis of 4-Iodoisothiazole has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, limiting its large-scale production. However, innovative approaches such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved the efficiency and scalability of its production. These advancements are expected to drive the commercialization of 4-Iodoisothiazole in various industrial sectors.

Furthermore, the electronic properties of 4-Iodoisothiazole make it an attractive candidate for applications in optoelectronics and sensor technology. Studies have shown that films made from this compound exhibit excellent charge transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and flexible electronics.

In conclusion, 4-Iodoisothiazole (CAS No. 49602-28-0) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in future technological advancements.